Cas no 1269025-34-4 (tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate
• CAS No: 1269025-34-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 4584732
• Update Time: 2025-06-16

tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate
• 4-(2-hydroxy-phenyl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H21NO3/c1-16(2,3)20-15(19)17-10-8-12(9-11-17)13-6-4-5-7-14(13)18/h4-8,18H,9-11H2,1-3H3
• InChI Key： BHJRWBQKTOWRSI-UHFFFAOYSA-N
• SMILES： O(C(N1CC=C(C2C=CC=CC=2O)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate

Professional Introduction to Tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate (CAS No. 1269025-34-4)

Tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate (CAS No. 1269025-34-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for various therapeutic applications.

The molecular framework of tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate incorporates a pyridine core, which is a well-established scaffold in drug design due to its ability to interact with biological targets. The presence of a hydroxyl group at the para position of the phenyl ring enhances its potential for hydrogen bonding, a critical interaction mode in many biological processes. Additionally, the tert-butyl ester moiety contributes to the compound's solubility and stability, making it suitable for further derivatization and formulation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The pyridine derivative tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate has been extensively studied for its pharmacological properties. Specifically, its ability to modulate enzyme activity and receptor binding has been explored in the context of treating inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of this compound is its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Preclinical studies have demonstrated that derivatives of pyridine can inhibit these enzymes, thereby reducing inflammation and pain. The hydroxyl group in tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate plays a crucial role in this interaction by forming hydrogen bonds with the active sites of these enzymes.

Furthermore, the compound's structural features have also been investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyridine ring is known to cross-link with amyloid-beta plaques, a hallmark of Alzheimer's disease, while the hydroxyl group can interact with tau proteins involved in neurofibrillary tangles. These interactions suggest that tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate could be a valuable lead compound for developing new therapeutic strategies.

The synthesis of tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the pyridine core, while esterification techniques have been used to introduce the tert-butyl ester group.

In terms of pharmacokinetics, tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate exhibits favorable properties such as good bioavailability and metabolic stability. These characteristics are essential for ensuring that the compound reaches its target site of action effectively and remains active long enough to exert its therapeutic effects. Additionally, its solubility profile allows for formulation into various dosage forms, making it adaptable for different administration routes.

The safety profile of this compound has also been thoroughly evaluated through preclinical toxicology studies. These studies have shown that tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate is well-tolerated at relevant doses and does not exhibit significant side effects. However, further clinical trials are necessary to confirm these findings in human populations.

The ongoing research into tert-butyl 4-(2-hydroxyphenyl)-3,6-dihydro-2H-pyridine-1-carboxylate highlights its potential as a versatile pharmacological agent. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases. The combination of structural diversity and functional flexibility makes it an attractive candidate for future drug development programs.